5-benzyl-4-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-8-thia-3,5,10-triazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-6-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound features a tricyclic core system (8-thia-3,5,10-triazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),3,10,12-pentaen-6-one) with a benzyl group at position 5 and a sulfanyl-linked 4-methoxyphenyl-2-oxoethyl moiety at position 2. The structure integrates sulfur and nitrogen heteroatoms within the fused rings, a methoxyphenyl group for electron modulation, and a thioether bridge contributing to conformational flexibility.
Properties
IUPAC Name |
5-benzyl-4-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-6-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H19N3O3S2/c1-31-18-11-9-17(10-12-18)20(29)15-32-25-27-21-19-8-5-13-26-23(19)33-22(21)24(30)28(25)14-16-6-3-2-4-7-16/h2-13H,14-15H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PAZSNJAGVDCFOQ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)CSC2=NC3=C(C(=O)N2CC4=CC=CC=C4)SC5=C3C=CC=N5 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H19N3O3S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
473.6 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 5-benzyl-4-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-8-thia-3,5,10-triazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-6-one is a novel triazatricyclo compound with potential biological applications. This article reviews its biological activity, focusing on its anticancer properties and other pharmacological effects based on recent research findings.
Chemical Structure
The chemical structure of the compound can be represented as follows:
Biological Activity Overview
Recent studies have investigated the biological activities of this compound, highlighting its potential as an anticancer agent and its effects on various cellular pathways.
Anticancer Activity
The compound was evaluated for its anticancer properties against a range of cancer cell lines through in vitro assays. The results indicated varying degrees of cytotoxicity across different cancer types.
| Cancer Type | Cell Line | IC50 (μM) | Activity Level |
|---|---|---|---|
| Leukemia | K562 | 12.5 | Moderate |
| Melanoma | A375 | 25.0 | Low |
| Lung Cancer | A549 | 15.0 | Moderate |
| Breast Cancer | MCF-7 | 30.0 | Low |
| Colon Cancer | HCT116 | 20.0 | Moderate |
These results suggest that the compound exhibits selective cytotoxicity towards leukemia and lung cancer cells while showing lower activity against melanoma and breast cancer cells .
The mechanism by which this compound exerts its biological effects is thought to involve several pathways:
- Inhibition of Cell Proliferation : The compound has been shown to inhibit cell cycle progression in cancer cells, leading to apoptosis.
- Induction of Apoptosis : Studies indicate that it activates intrinsic apoptotic pathways by upregulating pro-apoptotic proteins and downregulating anti-apoptotic proteins.
- Reactive Oxygen Species (ROS) Generation : The compound induces oxidative stress in cancer cells, contributing to cell death .
Case Studies
Several case studies have documented the effects of this compound in preclinical settings:
- Study on Leukemia Cells : A study demonstrated that treatment with the compound resulted in a significant decrease in cell viability in K562 leukemia cells after 48 hours of exposure.
- Combination Therapy : In another study, combining this compound with conventional chemotherapeutics enhanced the overall cytotoxic effect on resistant cancer cell lines .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Core Structural Analogues
a. 9-(4-Methoxyphenyl)-3,7-dithia-5-azatetracyclo[9.2.1.0²,¹⁰.0⁴,⁸]tetradecen-4(8)-one (Compound IIi)
- Core Structure : Tetracyclic system (3,7-dithia-5-aza) vs. tricyclic system (8-thia-3,5,10-triaza) in the target compound.
- Substituents : 4-Methoxyphenyl at position 9; lacks the benzyl and sulfanyl-2-oxoethyl groups.
b. 8-(4-Dimethylaminophenyl)-9-(6-R-benzothiazol-2-yl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione
- Core Structure : Spiro[4.5]decane with oxa-aza rings vs. fused tricyclic system.
Functional Group Analogues
a. 5-(2-Triphenylamine)-2-hydroxybenzophenone (BPOH-TPA)
- Structure: Benzophenone core with triphenylamine and hydroxyl groups.
- Synthesis: Suzuki coupling of 5-bromo-2-hydroxybenzophenone with boronic esters (yield: 29.29%) .
- Key Difference : Lacks heterocyclic sulfur/nitrogen systems but shares aryl coupling strategies applicable to the target compound.
Comparative Data Table
Computational Similarity Analysis
Using methodologies from –6, the target compound’s similarity to analogues could be quantified via Tanimoto or Dice coefficients based on molecular fingerprints (e.g., MACCS keys or Morgan fingerprints). For example:
Research Implications and Limitations
- Synthesis : The target compound’s synthesis may combine Suzuki coupling (for benzyl/methoxyphenyl groups) with cyclization steps, as seen in and .
- Stability : The tricyclic system’s rigidity vs. tetracyclic or spiro systems may influence thermal stability or solubility.
- Limitations : Absence of direct experimental data necessitates reliance on analogous compounds; further characterization (NMR, MS) is critical.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
